Cas no 81263-05-0 (Xanthylium,9-(2-carboxyphenyl)-3,6-bis[(2-methylphenyl)amino]-, chloride (1:1))

• Product name: Xanthylium,9-(2-carboxyphenyl)-3,6-bis[(2-methylphenyl)amino]-, chloride (1:1)
• CAS No: 81263-05-0
• MF: C₃₄H₂₇N₂O₃+^.Cl-
• MW: 547.04278
• CID: 728233
• PubChem ID: 56842879

Xanthylium,9-(2-carboxyphenyl)-3,6-bis[(2-methylphenyl)amino]-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Xanthylium,9-(2-carboxyphenyl)-3,6-bis[(2-methylphenyl)amino]-, chloride (1:1)
• [9-(2-carboxyphenyl)-6-(2-methylanilino)xanthen-3-ylidene]-(2-methylphenyl)azanium,chloride
• 9-(2-carboxyphenyl)-3,6-bis[(o-tolyl)amino]xanthylium chloride
• 81263-05-0
• NS00059971
• EINECS 279-714-1
• 9-(2-Carboxyphenyl)-3,6-bis((o-tolyl)amino)xanthylium chloride

• Inchi： InChI=1S/C34H26N2O3.ClH/c1-21-9-3-7-13-29(21)35-23-15-17-27-31(19-23)39-32-20-24(36-30-14-8-4-10-22(30)2)16-18-28(32)33(27)25-11-5-6-12-26(25)34(37)38;/h3-20,35H,1-2H3,(H,37,38);1H
• InChI Key： AGUVOWIHDVTOPB-UHFFFAOYSA-N
• SMILES： CC1=CC=CC=C1NC2=CC3=C(C=C2)C(=C4C=CC(=[NH+]C5=CC=CC=C5C)C=C4O3)C6=CC=CC=C6C(=O)O.[Cl-]

Computed Properties

• Exact Mass: 789.112071
• Monoisotopic Mass: 789.112071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 54
• Rotatable Bond Count: 11
• Complexity: 1730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 240